Cas no 2309462-33-5 (Tert-butyl 2-{[6-(6-bromopyridin-3-yl)-1,4-oxazepan-6-yl]oxy}acetate)

• Product Name: Tert-butyl 2-{[6-(6-bromopyridin-3-yl)-1,4-oxazepan-6-yl]oxy}acetate
• CAS No: 2309462-33-5
• MF: C₁₆H₂₃BrN₂O₄
• MW: 387.268823862076
• CID: 6335909
• PubChem ID: 165739370
• Update Time: 2025-06-26

Tert-butyl 2-{[6-(6-bromopyridin-3-yl)-1,4-oxazepan-6-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• 2309462-33-5
• tert-butyl 2-{[6-(6-bromopyridin-3-yl)-1,4-oxazepan-6-yl]oxy}acetate
• EN300-7428591
• Tert-butyl 2-{[6-(6-bromopyridin-3-yl)-1,4-oxazepan-6-yl]oxy}acetate

• Inchi： 1S/C16H23BrN2O4/c1-15(2,3)23-14(20)9-22-16(10-18-6-7-21-11-16)12-4-5-13(17)19-8-12/h4-5,8,18H,6-7,9-11H2,1-3H3
• InChI Key： SDJAMNPCNLTYOZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C1(COCCNC1)OCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 386.08412g/mol
• Monoisotopic Mass: 386.08412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 69.7Ų

Additional information on Tert-butyl 2-{[6-(6-bromopyridin-3-yl)-1,4-oxazepan-6-yl]oxy}acetate

Tert-butyl 2-{[6-(6-bromopyridin-3-yl)-1,4-oxazepan-6-yl]oxy}acetate (CAS No. 2309462-33-5): A Comprehensive Overview

The compound Tert-butyl 2-{[6-(6-bromopyridin-3-yl)-1,4-oxazepan-6-yl]oxy}acetate, identified by its CAS number 2309462-33-5, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The compound's unique framework, featuring a combination of a brominated pyridine moiety and an oxazepane ring, positions it as a versatile intermediate for synthesizing novel therapeutic agents.

Recent studies have highlighted the importance of oxazepane derivatives in medicinal chemistry, particularly for their role in modulating biological pathways associated with neurological disorders. The presence of the 1,4-oxazepan-6-yl group in this compound contributes to its potential as a scaffold for developing drugs that target central nervous system (CNS) diseases. Specifically, oxazepane derivatives have been explored for their anxiolytic and anticonvulsant properties, making this compound a promising candidate for further investigation.

The 6-bromopyridin-3-yl substituent in the molecule adds another layer of complexity and functionality. Brominated pyridines are well-known for their role as key intermediates in the synthesis of various bioactive molecules. Their ability to serve as electrophilic centers allows for further functionalization, enabling the creation of more complex pharmacophores. This feature makes Tert-butyl 2-{[6-(6-bromopyridin-3-yl)-1,4-oxazepan-6-yl]oxy}acetate particularly valuable for researchers aiming to develop innovative drug candidates.

In the context of drug discovery, the ester functionality present in the compound's name, specifically the acetoxy group, plays a crucial role in determining its solubility and bioavailability. Ester groups are frequently used in pharmaceuticals due to their ability to enhance membrane permeability and improve metabolic stability. This characteristic is particularly important for oral administration, where efficient absorption and distribution within the body are critical.

The synthesis of Tert-butyl 2-{[6-(6-bromopyridin-3-yl)-1,4-oxazepan-6-yl]oxy}acetate involves multiple steps that require precise control over reaction conditions. The use of protecting groups and careful selection of catalysts are essential to ensure high yields and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up synthesis for industrial applications.

One of the most exciting aspects of this compound is its potential application in targeted therapy. The combination of the oxazepane ring and the brominated pyridine moiety suggests that it may interact with specific biological targets involved in disease pathways. For instance, researchers have hypothesized that this compound could interfere with enzyme activity or receptor binding, leading to therapeutic effects. Preliminary computational studies have suggested that it may have binding affinity to certain protein targets, which could be exploited for drug design.

The field of Medicinal Chemistry has seen significant advancements in the development of molecular probes and tools for biological research. Compounds like Tert-butyl 2-{[6-(6-bromopyridin-3-yl)-1,4-oxazepan-6-yl]oxy}acetate serve as valuable starting points for generating libraries of compounds that can be screened for biological activity. High-throughput screening (HTS) techniques have become increasingly sophisticated, allowing researchers to rapidly assess the potential of numerous compounds across various biological assays.

In conclusion, Tert-butyl 2-{[6-(6-bromopyridin-3-yl)-1,4-oxazepan-6-yloxy}acetate (CAS No. 2309462-33-5) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups makes it a versatile intermediate with significant potential in drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an important role in the next generation of pharmaceutical innovations.